phenyltrope
phenyltrope
Brand Name:
Vulcanchem
CAS No.:
120806-32-8
VCID:
VC0054635
InChI:
InChI=1S/C17H20N2O2.C9H13NO2/c1-2-19(12-14-8-10-18-11-9-14)17(21)16(13-20)15-6-4-3-5-7-15;1-10-6-9(12)7-3-2-4-8(11)5-7/h3-11,16,20H,2,12-13H2,1H3;2-5,9-12H,6H2,1H3/t;9-/m.0/s1
SMILES:
CCN(CC1=CC=NC=C1)C(=O)C(CO)C2=CC=CC=C2.CNCC(C1=CC(=CC=C1)O)O
Molecular Formula:
C26H33N3O4
Molecular Weight:
451.6 g/mol
phenyltrope
CAS No.: 120806-32-8
Main Products
VCID: VC0054635
Molecular Formula: C26H33N3O4
Molecular Weight: 451.6 g/mol
| CAS No. | 120806-32-8 |
|---|---|
| Product Name | phenyltrope |
| Molecular Formula | C26H33N3O4 |
| Molecular Weight | 451.6 g/mol |
| IUPAC Name | N-ethyl-3-hydroxy-2-phenyl-N-(pyridin-4-ylmethyl)propanamide;3-[(1R)-1-hydroxy-2-(methylamino)ethyl]phenol |
| Standard InChI | InChI=1S/C17H20N2O2.C9H13NO2/c1-2-19(12-14-8-10-18-11-9-14)17(21)16(13-20)15-6-4-3-5-7-15;1-10-6-9(12)7-3-2-4-8(11)5-7/h3-11,16,20H,2,12-13H2,1H3;2-5,9-12H,6H2,1H3/t;9-/m.0/s1 |
| Standard InChIKey | XHIWPLXFWGZVOP-NPULLEENSA-N |
| Isomeric SMILES | CCN(CC1=CC=NC=C1)C(=O)C(CO)C2=CC=CC=C2.CNC[C@@H](C1=CC(=CC=C1)O)O |
| SMILES | CCN(CC1=CC=NC=C1)C(=O)C(CO)C2=CC=CC=C2.CNCC(C1=CC(=CC=C1)O)O |
| Canonical SMILES | CCN(CC1=CC=NC=C1)C(=O)C(CO)C2=CC=CC=C2.CNCC(C1=CC(=CC=C1)O)O |
| Synonyms | phenyltrope |
| PubChem Compound | 149078 |
| Last Modified | Nov 11 2021 |
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